Cas no 2487-39-0 (Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-)
Propanoic acid, 3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-, is a specialized organic compound featuring a naphthoquinone core linked via a thioether bridge to a propanoic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring redox-active or sulfur-containing intermediates. The compound's conjugated system enhances its potential as a building block for dyes, pharmaceuticals, or functional materials. Its thioether linkage offers stability while allowing further derivatization. Researchers may explore its utility in cross-coupling reactions, polymer chemistry, or as a precursor for bioactive molecules. Proper handling is advised due to potential sensitivity to light and oxidizing conditions.
![Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- structure](https://ossimg.kuujia.com/scimg/2500/2487-39-0x500.png)
2487-39-0 structure
Product Name:Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-
CAS No:2487-39-0
MF:C14H12O4S
MW:276.307682991028
CID:280104
PubChem ID:18350018
Update Time:2025-06-07
Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]-
- 3-(3-methyl-1,4-dioxonaphthalen-2-yl)sulfanylpropanoic acid
- VITAMIN KS-II
- 3-(3-Methyl-1,4-dioxo-1,4-dihydro-[2]naphthylmercapto)-propionsaeure
- 3-(3-methyl-1,4-dioxo-1,4-dihydro-[2]naphthylsulfanyl)-propionic acid
- 3-(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-ylthio)propanoic acid
- 3-[(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)sulfanyl]propanoic acid
- BIV6239
- vitamin K-S(II)
- vitamin ks-ii, AldrichCPR
- SCHEMBL7081685
- DTXSID80592993
- 3-(3-methyl-1, 4-dioxonaphthalen-2-yl)sulfanylpropanoic acid
- 2487-39-0
- BDBM50264040
- CHEMBL492025
-
- Inchi： 1S/C14H12O4S/c1-8-12(17)9-4-2-3-5-10(9)13(18)14(8)19-7-6-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
- InChI Key： YQPMAEULEMJCMG-UHFFFAOYSA-N
- SMILES： S(CCC(=O)O)C1C(C2C=CC=CC=2C(C=1C)=O)=O
Computed Properties
- Exact Mass: 276.04600
- Monoisotopic Mass: 276.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 483.8°C at 760 mmHg
- Flash Point: 246.4°C
- Refractive Index: 1.638
- PSA: 96.74000
- LogP: 2.54750
Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Security Information
- Storage Condition：Store at -20 ° C
Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-264492-1 g |
Vitamin KS-II, |
2487-39-0 | 1g |
￥1,948.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-264492A-5 g |
Vitamin KS-II, |
2487-39-0 | 5g |
￥6,784.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-264492-1g |
Vitamin KS-II, |
2487-39-0 | 1g |
￥1948.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-264492A-5g |
Vitamin KS-II, |
2487-39-0 | 5g |
￥6784.00 | 2023-09-05 |
Propanoic acid,3-[(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)thio]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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